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Compound of Interest

Compound Name: 3,5-Dibromopyridine-d3

Cat. No.: B580803 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential safety and logistical information for the proper

disposal of 3,5-Dibromopyridine-d3, a deuterated compound often used in synthetic chemistry

and pharmaceutical research.

The hazards associated with 3,5-Dibromopyridine-d3 are considered analogous to its non-

deuterated counterpart, 3,5-Dibromopyridine. It is classified as harmful if swallowed, causes

skin and eye irritation, and may cause respiratory irritation.[1][2][3] Therefore, disposal

procedures must be handled with care, adhering to all local, state, and federal regulations for

hazardous waste.

Key Safety and Hazard Information
A summary of the key hazard information for 3,5-Dibromopyridine is provided below. This data

is essential for a proper risk assessment before handling and disposal.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed

Skin Irritation

(Category 2)
GHS07 Warning

H315: Causes skin

irritation

Eye Irritation

(Category 2A)
GHS07 Warning

H319: Causes serious

eye irritation

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

GHS07 Warning
H335: May cause

respiratory irritation

Quantitative Toxicity Data:

Metric Value Species Source

LD50 Oral 357.79 mg/kg Rat (Predicted) [1]

LC50 Inhalation Not available

LC50 Aquatic 20.65 mg/L (96 hr)
Fathead minnow

(Predicted)
[1]

Step-by-Step Disposal Protocol
The proper disposal of 3,5-Dibromopyridine-d3 should be managed as hazardous chemical

waste. For laboratory-scale quantities, the chemical properties, rather than the isotopic

labeling, dictate the disposal route.

Experimental Protocol for Waste Neutralization (if required and permissible by local

regulations):

Note: Neutralization procedures should only be carried out by trained personnel in a controlled

laboratory setting and in accordance with all applicable regulations. It is often preferable to
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dispose of the chemical without attempting neutralization.

A potential, though not commonly practiced, neutralization method for halogenated organic

compounds involves dehalogenation. However, for waste disposal purposes, this is generally

not performed in a standard laboratory setting. The recommended and safest procedure is

direct disposal through a certified hazardous waste contractor.

Standard Disposal Procedure:

Personal Protective Equipment (PPE): Before handling the waste, ensure appropriate PPE is

worn, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat. A dust

mask (N95) should be used if handling the solid form.[4]

Waste Segregation: Do not mix 3,5-Dibromopyridine-d3 waste with other waste streams,

especially incompatible materials. It should be collected in a dedicated, properly labeled

hazardous waste container.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

the full chemical name "3,5-Dibromopyridine-d3," and the associated hazard pictograms

(e.g., GHS07).

Waste Accumulation: Store the sealed waste container in a designated, well-ventilated, and

secure hazardous waste accumulation area, away from heat and incompatible materials.

Engage a Certified Waste Disposal Vendor: Contact your institution's Environmental Health

and Safety (EHS) department or a certified hazardous waste disposal company to arrange

for pickup and proper disposal. Chemical waste generators must determine whether a

discarded chemical is classified as a hazardous waste and consult local, regional, and

national hazardous waste regulations to ensure complete and accurate classification.[2][5]

Disposal Workflow
The logical flow for the proper disposal of 3,5-Dibromopyridine-d3 is outlined in the diagram

below.
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Click to download full resolution via product page

Caption: Disposal Workflow for 3,5-Dibromopyridine-d3.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

3,5-Dibromopyridine-d3, fostering a secure research environment and upholding their
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commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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